Cas no 864937-59-7 (N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864937-59-7
• MF: C₁₃H₁₁BrN₂O₃S
• MW: 355.207041025162
• CID: 5811333
• PubChem ID: 4338013
• Update Time: 2025-10-28

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide
• SR-01000011478
• F1301-0023
• N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-dioxine-5-carboxamide
• (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 864937-59-7
• SR-01000011478-1
• AKOS024605024
• N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5,6-dihydro-1,4-dioxine-2-carboxamide

• Inchi： 1S/C13H11BrN2O3S/c1-16-9-3-2-8(14)6-11(9)20-13(16)15-12(17)10-7-18-4-5-19-10/h2-3,6-7H,4-5H2,1H3/b15-13-
• InChI Key： NJYMOPLCQHLLGR-SQFISAMPSA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(C1=COCCO1)=O)/N2C

Computed Properties

• Exact Mass: 353.967
• Monoisotopic Mass: 353.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5,6-dihydro-1,4-dioxine-2-carboxamide

N-(2E)-6-Bromo-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-5,6-Dihydro-1,4-Dioxine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 864937-59-7, known as N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5,6-dihydro-1,4-dioxine-2-carboxamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by the presence of a benzothiazole ring system and a dioxine moiety, which are connected through an amidine linkage. The presence of a bromine atom at the 6-position of the benzothiazole ring adds to its chemical diversity and reactivity.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. The use of chiral catalysts has also been investigated to enhance enantioselectivity in certain steps of the synthesis process.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The benzothiazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in drug discovery programs. Additionally, the dioxine ring system contributes to the compound's stability and solubility properties, which are critical for its bioavailability.

In terms of material science applications, this compound has shown potential as a precursor for advanced materials such as polymers and coordination complexes. The amidine linkage in its structure can act as a binding site for metal ions, enabling the formation of metallopolymers with unique mechanical and electronic properties. Recent studies have explored its use in constructing self-healing polymers that can repair damage under specific conditions.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradation pathways under various conditions to assess its safety for industrial use. Initial findings suggest that it undergoes slow degradation under aerobic conditions but can be effectively broken down by certain microbial strains in anaerobic environments.

In conclusion, N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-Ylidene56-dihydro14dioxine2carboxamide (CAS No. 864937597) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.